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Compound of Interest

5-bromo-1-(2-methoxyphenyl)-1H-
Compound Name:
tetrazole

Cat. No.: B1182040

An In-depth Technical Guide on 5-bromo-1-(2-methoxyphenyl)-1H-tetrazole

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's physicochemical properties is fundamental. This guide provides a detailed
analysis of the molecular weight of 5-bromo-1-(2-methoxyphenyl)-1H-tetrazole, a substituted
tetrazole derivative of interest in medicinal chemistry.

Molecular Structure and Formula

The chemical structure of 5-bromo-1-(2-methoxyphenyl)-1H-tetrazole consists of a tetrazole
ring substituted with a bromo group and a 2-methoxyphenyl group. Based on available
chemical information, the molecular formula for a closely related compound, 5-(2-bromo-5-
methoxyphenyl)-1h-1,2,3,4-tetrazole, is determined to be CsH7BrN4O[1]. This formula forms the
basis for the molecular weight calculation.

Quantitative Data: Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The table below outlines the atomic composition of 5-bromo-1-(2-methoxyphenyl)-1H-
tetrazole and the atomic weights of each element.
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Standard .
. . Total Weight (
Element Symbol Count Atomic Weight
g/mol )
(g/mol)
Carbon C 8 12.011[2][3][4] 96.088
Hydrogen H 7 1.008[5][6][71[8] 7.056
_ 79.904[9][10][11]
Bromine Br 1 79.904
[12][13]
_ 14.007[14][15]
Nitrogen N 4 56.028
[16][17][18]
15.999[19][20]
Oxygen O 1 15.999

[21][22][23]

Total 255.075

The calculated molecular weight of 5-bromo-1-(2-methoxyphenyl)-1H-tetrazole is 255.075
g/mol .

Experimental Protocols and Further Data

Detailed experimental protocols for the synthesis, purification, and analysis of 5-bromo-1-(2-
methoxyphenyl)-1H-tetrazole are crucial for its application in research and development.
While general methods for the synthesis of substituted tetrazoles are established in the
literature, specific protocols for this particular compound were not available in the initial search.
Further literature review of synthetic organic chemistry journals and patent databases may
provide specific procedural details.

Similarly, information regarding the compound's involvement in specific signaling pathways is
not readily available and would necessitate dedicated biological screening and mechanism of
action studies.

Visualization of Molecular Composition

The following diagram illustrates the logical relationship between the constituent elements and
the final calculated molecular weight of the compound.
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Calculated as

5-bromo-1-(2-methoxyphenyl)-1H-tetrazole
Molecular Formula: CsH7BrN4O

Constituent Elements

Oxygen (O)
1 atom

Nitrogen (N)
4 atoms

Molecular Weight
255.075 g/mol

Bromine (Br) St

1 atom

Carbon (C) i
8 atoms

Click to download full resolution via product page

Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["5-bromo-1-(2-methoxyphenyl)-1H-tetrazole" molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1182040#5-bromo-1-2-methoxyphenyl-1h-tetrazole-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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